molecular formula C47H61N9O12S B1229128 Unii-W4ymn7T4MX

Unii-W4ymn7T4MX

Cat. No. B1229128
M. Wt: 976.1 g/mol
InChI Key: ZNOCHZVUAKTEPH-YDWIMUEDSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Unii-W4ymn7T4MX, also known as Unii-W4ymn7T4MX, is a useful research compound. Its molecular formula is C47H61N9O12S and its molecular weight is 976.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Unii-W4ymn7T4MX suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Unii-W4ymn7T4MX including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C47H61N9O12S

Molecular Weight

976.1 g/mol

IUPAC Name

[(2S,3S)-1-[(4R)-4-(tert-butylcarbamoyl)-5,5-dimethyl-1,3-thiazolidin-3-yl]-3-[[2-(2,6-dimethylphenoxy)acetyl]amino]-1-oxo-4-phenylbutan-2-yl] 5-[[2-[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]-2-oxoethyl]amino]-5-oxopentanoate

InChI

InChI=1S/C47H61N9O12S/c1-27-14-12-15-28(2)39(27)66-25-35(58)50-32(20-30-16-10-9-11-17-30)40(44(63)56-26-69-47(7,8)41(56)43(62)52-46(4,5)6)68-37(59)19-13-18-34(57)49-22-38(60)65-24-33-31(53-54-48)21-36(67-33)55-23-29(3)42(61)51-45(55)64/h9-12,14-17,23,31-33,36,40-41H,13,18-22,24-26H2,1-8H3,(H,49,57)(H,50,58)(H,52,62)(H,51,61,64)/t31-,32-,33+,36+,40-,41+/m0/s1

InChI Key

ZNOCHZVUAKTEPH-YDWIMUEDSA-N

Isomeric SMILES

CC1=C(C(=CC=C1)C)OCC(=O)N[C@@H](CC2=CC=CC=C2)[C@@H](C(=O)N3CSC([C@H]3C(=O)NC(C)(C)C)(C)C)OC(=O)CCCC(=O)NCC(=O)OC[C@@H]4[C@H](C[C@@H](O4)N5C=C(C(=O)NC5=O)C)N=[N+]=[N-]

Canonical SMILES

CC1=C(C(=CC=C1)C)OCC(=O)NC(CC2=CC=CC=C2)C(C(=O)N3CSC(C3C(=O)NC(C)(C)C)(C)C)OC(=O)CCCC(=O)NCC(=O)OCC4C(CC(O4)N5C=C(C(=O)NC5=O)C)N=[N+]=[N-]

synonyms

KNI 1039
KNI-1039

Origin of Product

United States

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